Cas no 58558-08-0 (Saikosaponin B1)

• Product Name: Saikosaponin B1
• CAS No: 58558-08-0
• MF: C₄₂H₆₈O₁₃
• MW: 780.981534957886
• MDL: MFCD00270378
• CID: 57290
• Update Time: 2025-04-18

Saikosaponin B1 Chemical and Physical Properties

Names and Identifiers

• Saikosaponin B1
• (3b,4a,16b)-16,23,28-Trihydroxyoleana-11,13(18)-dien-3-yl-6-deoxy-3-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• SaikosaponinB
• HMDO
• ko08
• KS66
• pdms
• pms1.5
• pns25
• SAG Antifoam
• sf-96
• saikosaponin B
• P555
• N1888
• 558S080
• SaikosaponinB1

• MDL： MFCD00270378
• Inchi： 1S/C42H68O13/c1-21-29(47)34(55-35-32(50)31(49)30(48)24(18-43)53-35)33(51)36(52-21)54-28-11-12-38(4)25(39(28,5)19-44)10-13-40(6)26(38)9-8-22-23-16-37(2,3)14-15-42(23,20-45)27(46)17-41(22,40)7/h8-9,21,24-36,43-51H,10-20H2,1-7H3/t21-,24-,25-,26-,27+,28+,29+,30-,31+,32-,33-,34+,35+,36+,38+,39+,40-,41-,42-/m1/s1
• InChI Key： WRYJYFCCMSVEPQ-MNIDVGFKSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)C[C@@H]([C@@]5(CO)CCC(C)(C)CC5=C4C=C[C@@H]32)O)[C@]1(C)CO

Computed Properties

• Exact Mass: 780.46600
• Monoisotopic Mass: 780.46599222 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• Rotatable Bond Count: 7
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 781.0
• XLogP3: 2.5
• Topological Polar Surface Area: 219

Experimental Properties

• Color/Form: Powder
• Melting Point: 235-238 ºC
• PSA: 218.99000
• LogP: 1.68060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids